Cas no 2137749-90-5 (rac-(3aR,7aS)-1-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine)

• Product Name: rac-(3aR,7aS)-1-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine
• CAS No: 2137749-90-5
• MF: C₁₁H₂₂N₂O₂S
• MW: 246.369581699371
• CID: 6609351
• PubChem ID: 165453975
• Update Time: 2025-08-04

rac-(3aR,7aS)-1-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 2137749-90-5
• EN300-714599
• rac-(3aR,7aS)-1-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine

• Inchi： 1S/C11H22N2O2S/c1-2-3-8-16(14,15)13-7-5-10-4-6-12-9-11(10)13/h10-12H,2-9H2,1H3/t10-,11-/m0/s1
• InChI Key： HCOFMISAPBVNMM-QWRGUYRKSA-N
• SMILES： S(CCCC)(N1CC[C@@H]2CCNC[C@H]12)(=O)=O

Computed Properties

• Exact Mass: 246.14019912g/mol
• Monoisotopic Mass: 246.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.8Ų

Additional information on rac-(3aR,7aS)-1-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine

Rac-(3aR,7aS)-1-(Butane-1-Sulfonyl)-Octahydro-1H-Pyrrolo[2,3-C]Pyridine: A Comprehensive Overview

The compound rac-(3aR,7aS)-1-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine, identified by the CAS registry number 2137749-90-5, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural properties and diverse applications. The molecule's structure incorporates a pyrrolo[2,3-c]pyridine core, which is further substituted with a butane-1-sulfonyl group at the 1-position. This substitution pattern not only enhances the compound's stability but also contributes to its intriguing pharmacological properties.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The rac-(3aR,7aS) configuration of this compound suggests a specific stereochemical arrangement that may play a critical role in its interactions with biological targets. Stereoisomerism is a key factor in determining the efficacy and selectivity of drugs, making this compound an interesting candidate for further exploration in medicinal chemistry.

The synthesis of rac-(3aR,7aS)-1-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine involves a multi-step process that typically begins with the preparation of the pyrrolopyridine core. This is followed by functionalization at the 1-position with a butane sulfonyl group. The use of sulfonyl groups in organic synthesis is well-documented due to their ability to improve solubility and stability while also acting as electron-withdrawing groups that can modulate the electronic properties of the molecule. Recent advancements in catalytic methods and asymmetric synthesis have made it possible to achieve high yields and enantioselectivity in such transformations.

In terms of pharmacological activity, this compound has shown promise as a potential modulator of various cellular pathways. Preclinical studies have demonstrated its ability to inhibit specific kinases involved in cancer progression and inflammation. The octahydro structure within the pyrrolopyridine core provides a rigid framework that may facilitate favorable interactions with target proteins. Furthermore, the sulfonyl group at position 1 may serve as a site for further functionalization, enabling the development of analogs with enhanced bioactivity.

The application of computational chemistry tools has been instrumental in understanding the molecular interactions of this compound. Molecular docking studies have revealed potential binding modes with key therapeutic targets, providing insights into its mechanism of action. Additionally, quantum mechanical calculations have shed light on the electronic distribution within the molecule, which is crucial for predicting its reactivity and stability under physiological conditions.

From an environmental perspective, the biodegradability and eco-toxicological profile of rac-(3aR,7aS)-1-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine are areas of growing interest. As regulatory agencies increasingly emphasize green chemistry principles, understanding the environmental impact of such compounds is essential for their sustainable use. Recent research has focused on developing eco-friendly synthetic routes and assessing the compound's fate in aquatic and terrestrial ecosystems.

In conclusion, rac-(3aR,7aS)-1-(butane-1-sulfonyl)-octahydro-1H-pyrrolo[2,3-c]pyridine represents a compelling example of how structural complexity can be harnessed to create molecules with multifaceted applications. Its unique combination of stereochemistry and functional groups positions it as a valuable tool in both academic research and industrial drug development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of organic chemistry and pharmacology.